Cas no 3818-90-4 (4-{[5-(4-chlorophenyl)pentyl]oxy}-4-oxobutanoic acid)

4-{[5-(4-chlorophenyl)pentyl]oxy}-4-oxobutanoic acid structure
3818-90-4 structure
Product Name:4-{[5-(4-chlorophenyl)pentyl]oxy}-4-oxobutanoic acid
CAS No:3818-90-4
MF:C15H19ClO4
MW:298.761964082718
CID:1488496
PubChem ID:199194
Update Time:2025-04-21

4-{[5-(4-chlorophenyl)pentyl]oxy}-4-oxobutanoic acid Chemical and Physical Properties

Names and Identifiers

    • 4-{[5-(4-chlorophenyl)pentyl]oxy}-4-oxobutanoic acid
    • 4-[5-(4-chlorophenyl)pentoxy]-4-oxobutanoic acid
    • AF 425
    • Succinato acido di 1-p-clorofenilpentile [Italian]
    • DTXSID40191567
    • alpha-Butyl-p-chlorobenzyl ester of succinic acid
    • 3818-90-4
    • Succinato acido di 1-p-clorofenilpentile
    • 1-p-Chlorophenyl pentyl succinate
    • Succinic acid, alpha-butyl-p-chlorobenzyl ester
    • Inchi: 1S/C15H19ClO4/c16-13-7-5-12(6-8-13)4-2-1-3-11-20-15(19)10-9-14(17)18/h5-8H,1-4,9-11H2,(H,17,18)
    • InChI Key: LCPXTPZKKXGDAK-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)CCCCCOC(CCC(=O)O)=O

Computed Properties

  • Exact Mass: 298.09727
  • Monoisotopic Mass: 298.0971868g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 10
  • Complexity: 298
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 63.6Ų

Experimental Properties

  • PSA: 63.6
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